molecular formula C14H17N5OS B2661727 N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide CAS No. 2379975-09-2

N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide

Cat. No. B2661727
CAS RN: 2379975-09-2
M. Wt: 303.38
InChI Key: FDTSJTPHLICRRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also appears to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects
Studies have shown that N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It also appears to modulate the immune system and reduce inflammation. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide in lab experiments is its potential as an anti-cancer agent. It has been shown to be effective in inhibiting the growth of cancer cells and may be useful in the development of new cancer treatments. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.

Future Directions

There are several future directions for the study of N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide. One direction is to further investigate its potential as an anti-cancer agent and develop new cancer treatments based on this compound. Another direction is to study its potential use as an anti-inflammatory agent and as a treatment for neurological disorders. Additionally, further studies are needed to determine the safety and toxicity of this compound and to develop new synthesis methods that are more efficient and cost-effective.

Synthesis Methods

The synthesis of N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide involves the reaction of 2-amino-3-methylpyrazine with 2-chloro-4,6-dimethylthiazole-5-carboxylic acid followed by the addition of triethylamine. The resulting product is then purified using column chromatography to obtain the final compound. This synthesis method has been reported in several scientific articles and is considered reliable.

Scientific Research Applications

N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders.

properties

IUPAC Name

N,2,4-trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N5OS/c1-9-13(21-10(2)17-9)14(20)18(3)11-7-19(8-11)12-6-15-4-5-16-12/h4-6,11H,7-8H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDTSJTPHLICRRK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C)C(=O)N(C)C2CN(C2)C3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.